Cas no 113563-35-2 (1,1,2,2-Ethanetetracarboxylic acid, 2-ethoxy-, tetraethyl ester)

• Product Name: 1,1,2,2-Ethanetetracarboxylic acid, 2-ethoxy-, tetraethyl ester
• CAS No: 113563-35-2
• MF: C₁₆H₂₆O₉
• MW: 362.372246265411
• CID: 1201179
• PubChem ID: 14849025
• Update Time: 2025-04-20

1,1,2,2-Ethanetetracarboxylic acid, 2-ethoxy-, tetraethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Ethanetetracarboxylic acid, 2-ethoxy-, tetraethyl ester
• tetraethyl 1-ethoxyethane-1,1,2,2-tetracarboxylate
• DTXSID00564677
• 113563-35-2

• Inchi： 1S/C16H26O9/c1-6-21-12(17)11(13(18)22-7-2)16(25-10-5,14(19)23-8-3)15(20)24-9-4/h11H,6-10H2,1-5H3
• InChI Key： DDOOOUNKRXMZFY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(=O)OCC)(C(=O)OCC)C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 362.15768
• Monoisotopic Mass: 362.15768240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 114.43